Cas no 1924091-39-3 ((2R)-2-Amino-4-methoxypentanoic acid)

• Product Name: (2R)-2-Amino-4-methoxypentanoic acid
• CAS No: 1924091-39-3
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5693080
• PubChem ID: 106702834
• Update Time: 2025-06-10

(2R)-2-Amino-4-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1924091-39-3
• EN300-1299983
• (2R)-2-Amino-4-methoxypentanoic acid
• (2R)-2-Amino-4-methoxypentanoicacid
• D-Norvaline, 4-methoxy-

• Inchi： 1S/C6H13NO3/c1-4(10-2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4?,5-/m1/s1
• InChI Key： AZGHNRRXYCERMU-BRJRFNKRSA-N
• SMILES： O(C)C(C)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Amino-4-methoxypentanoic acid

Comprehensive Overview of (2R)-2-Amino-4-methoxypentanoic acid (CAS No. 1924091-39-3): Properties, Applications, and Research Insights

(2R)-2-Amino-4-methoxypentanoic acid (CAS No. 1924091-39-3) is a specialized chiral amino acid derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its methoxy-substituted pentanoic acid backbone and (2R)-stereochemistry, serves as a critical building block in peptide synthesis and drug discovery. Its unique structure enables applications in modulating protein-protein interactions and enhancing metabolic stability, making it a subject of interest for researchers exploring targeted therapeutics and enzyme inhibitors.

The growing demand for chiral intermediates like (2R)-2-Amino-4-methoxypentanoic acid aligns with trends in personalized medicine and small-molecule drug development. Recent studies highlight its potential in designing GPCR-targeted compounds and allosteric modulators, addressing frequent search queries such as "amino acid derivatives for drug design" and "chiral building blocks in medicinal chemistry." Analytical techniques like HPLC and NMR confirm its high enantiomeric purity (>98%), a key quality parameter for researchers.

In synthetic applications, 1924091-39-3 demonstrates remarkable versatility. Its methoxy group enhances solubility in organic solvents while the α-amino acid functionality allows seamless incorporation into peptide chains. This dual functionality responds to common industry challenges like improving oral bioavailability of peptide-based drugs—a frequent topic in pharmaceutical forums. The compound's stability under physiological pH conditions further supports its use in prodrug formulations, a trending area in drug delivery optimization.

From a commercial perspective, (2R)-2-Amino-4-methoxypentanoic acid caters to the expanding market for non-natural amino acids, projected to grow at 6.8% CAGR (2023-2030). Suppliers emphasize its application in developing ADC linkers (Antibody-Drug Conjugates) and PROTAC molecules, aligning with investor interest in next-generation bioconjugation technologies. Analytical certificates typically include mass spectrometry data and residual solvent analysis, addressing quality concerns raised in recent FDA guidance on synthetic impurities.

Ongoing research explores the compound's role in structure-activity relationship (SAR) studies, particularly for kinase inhibitors. Its 4-methoxy moiety shows potential for forming hydrogen bonds with ATP-binding sites, a feature frequently searched in connection with "kinase inhibitor design strategies." Computational chemistry models suggest the (2R)-configuration may reduce off-target effects compared to racemic mixtures—an important consideration in preclinical toxicity screening protocols.

For laboratory handling, 1924091-39-3 requires standard amino acid storage conditions (2-8°C under inert atmosphere). Its zwitterionic nature at physiological pH makes it compatible with biological assays, answering common technical questions about "amino acid solubility in buffer systems." The compound's molecular weight (161.19 g/mol) and logP value (-1.2) make it suitable for lead optimization in Lipinski's Rule of Five compliant drug candidates.

Emerging applications include its use as a precursor for fluorescent amino acid analogs in cellular imaging—addressing the rising demand for "small molecule probes in live-cell microscopy." The methoxy group can be selectively modified to introduce click chemistry handles, a technique gaining traction in chemical biology research. These features position (2R)-2-Amino-4-methoxypentanoic acid as a versatile tool in both academic and industrial settings.

Quality control protocols for CAS 1924091-39-3 typically involve chiral HPLC methods with UV detection at 254 nm, ensuring compliance with ICH guidelines. The compound's melting point (198-202°C) and specific rotation ([α]D20 = +15.5° in water) serve as critical identification parameters. These specifications respond to frequent purchaser inquiries about "amino acid characterization techniques" and "QC standards for chiral compounds."

In conclusion, (2R)-2-Amino-4-methoxypentanoic acid represents a strategically important chiral synthon with multifaceted applications. Its combination of stereochemical purity and functional group versatility addresses current research needs in fragment-based drug discovery and peptidomimetic design. As the pharmaceutical industry continues to explore targeted protein degradation and precision medicine approaches, this compound is poised to play an increasingly significant role in innovative therapeutic development.